BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling RE
11775

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RE 11775

Cat. No.: B1679240

Essential Safety and Handling Guide for RE
11775

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides crucial safety protocols and operational guidance for the handling and
disposal of RE 11775, a carbamate insecticide. The information is intended for researchers,
scientists, and drug development professionals.

RE 11775, also known as 3,4,5-Trimethylphenyl methylcarbamate (CAS Number: 25474-41-3),
requires careful handling due to its potential hazards.[1][2] As a member of the carbamate
class of pesticides, it is known to affect the nervous system.[2] Some sources indicate that RE
11775 may be a suspected carcinogen, warranting special safety precautions.[3]

Personal Protective Equipment (PPE)

When handling RE 11775, a comprehensive approach to personal protection is essential to
minimize exposure. The following table summarizes the recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Tightly fitting safety goggles or
a face shield.

To prevent contact with eyes,

which can cause irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber).

To prevent skin contact, as
carbamates can be dermally

toxic.

Respiratory Protection

Use in a well-ventilated area. If
aerosols or dust may be
generated, a NIOSH-approved
respirator with an organic
vapor cartridge is

recommended.

To prevent inhalation, which is

a primary route of exposure.

Protective Clothing

A lab coat or chemical-
resistant apron should be
worn. For larger quantities or
potential for splashing,
chemical-resistant coveralls

are advised.

To protect the skin from
accidental splashes or

contamination.

Note: The information above is based on general safety protocols for carbamate pesticides.
Always consult the specific Safety Data Sheet (SDS) for RE 11775 for definitive PPE guidance.

Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

» Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Avoid the formation of dust and aerosols.

o Use non-sparking tools to prevent ignition sources.[4][5]
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o Avoid contact with skin and eyes.[4][5]

o Wash hands thoroughly after handling.

e Storage:
o Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[4][5]
o Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.
o Store separately from food and animal feed.

Disposal Plan

The disposal of RE 11775 and its containers must be managed to prevent environmental
contamination and exposure risks.

e Unused Product:

o For small quantities, chemical degradation through alkaline hydrolysis is a recommended
method for carbamate pesticides. For every 5 Ibs of carbaryl (a similar carbamate), 2 lbs
of flake caustic soda (sodium hydroxide) is suggested to be added to facilitate
decomposition.[6]

o Alternatively, the product may be incinerated in a licensed hazardous waste incinerator.[6]
o Contaminated Materials:

o Absorb spills with an inert material such as sand or earth and place in a sealed container
for disposal.[7]

o Contaminated PPE and other materials should be placed in a labeled, sealed bag or
container and disposed of as hazardous waste according to local, state, and federal
regulations.

o Empty Containers:

o Do not reuse empty containers.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.targetmol.com/attachment/sds/882088E7-1129-472A-A789-BC83D7DAAF76/T35051
https://www.targetmol.com/attachment/sds/212215650410561556/T86051
https://www.targetmol.com/attachment/sds/882088E7-1129-472A-A789-BC83D7DAAF76/T35051
https://www.targetmol.com/attachment/sds/212215650410561556/T86051
https://www.benchchem.com/product/b1679240?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://cameochemicals.noaa.gov/chemical/323
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Thoroughly rinse containers with a suitable solvent, and dispose of the rinsate as
hazardous waste. The cleaned container can then be disposed of according to regulations.

Experimental Protocol: Larval Mosquito Bioassay
for Insecticide Efficacy

RE 11775 has shown effectiveness against organophosphorus-resistant mosquitoes.[3] The
following is a generalized protocol for assessing the efficacy of RE 11775 against mosquito
larvae.[9]

Objective: To determine the median lethal concentration (LC50) of RE 11775 for a target
Mosquito species.

Materials:

RE 11775

e Acetone or other suitable solvent
e Third-instar mosquito larvae

o 24-well plates

e Deionized water

o Pipettes

 Incubator

Methodology:

o Preparation of Stock Solution: Prepare a stock solution of RE 11775 in the chosen solvent
(e.g., 1% solution in acetone).

» Serial Dilutions: Perform serial dilutions of the stock solution to create a range of
concentrations to be tested.

e Larval Exposure:
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[e]

In each well of a 24-well plate, place 20-25 third-instar mosquito larvae.

Remove excess water and add 1 mL of deionized water to each well.

o

[¢]

Add the appropriate volume of the diluted RE 11775 solution to each well to achieve the
desired final concentrations.

[¢]

Include a control group with only the solvent and a negative control with only deionized
water.

 Incubation: Incubate the plates at a constant temperature (e.g., 25°C) and a 12:12 hour
light:dark cycle.

o Mortality Assessment: Record the number of dead larvae in each well at 24, 48, and 72
hours post-exposure. Larvae are considered dead if they do not move when gently prodded.

» Data Analysis: Use probit analysis to calculate the LC50 value and its 95% confidence
intervals.

Visualized Workflow for Safe Handling of RE 11775
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Safe Handling and Disposal Workflow for RE 11775
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Caption: Logical workflow for the safe handling and disposal of RE 11775.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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